molecular formula C15H25NO4 B8641890 (2,2-Diethoxy-ethyl)-(2,3-dimethoxy-benzyl)-amine

(2,2-Diethoxy-ethyl)-(2,3-dimethoxy-benzyl)-amine

Cat. No. B8641890
M. Wt: 283.36 g/mol
InChI Key: BCQDFNHNUDHENS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,2-Diethoxy-ethyl)-(2,3-dimethoxy-benzyl)-amine is a useful research compound. Its molecular formula is C15H25NO4 and its molecular weight is 283.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2,2-Diethoxy-ethyl)-(2,3-dimethoxy-benzyl)-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,2-Diethoxy-ethyl)-(2,3-dimethoxy-benzyl)-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(2,2-Diethoxy-ethyl)-(2,3-dimethoxy-benzyl)-amine

Molecular Formula

C15H25NO4

Molecular Weight

283.36 g/mol

IUPAC Name

N-[(2,3-dimethoxyphenyl)methyl]-2,2-diethoxyethanamine

InChI

InChI=1S/C15H25NO4/c1-5-19-14(20-6-2)11-16-10-12-8-7-9-13(17-3)15(12)18-4/h7-9,14,16H,5-6,10-11H2,1-4H3

InChI Key

BCQDFNHNUDHENS-UHFFFAOYSA-N

Canonical SMILES

CCOC(CNCC1=C(C(=CC=C1)OC)OC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,3-dimethoxybenzaldehyde (2 g, 12 mmol) in MeOH (50 mL) was added aminoacetaldehyde diethyl acetal (1.49 mL, 12 mmol) and acetic acid (1.03 mL, 18 mmol). The reaction mixture was stirred at room temperature for 1 h. The reaction mixture was added to a stirred solution of sodium cyanoborohydride (829 mg, 13 mmol). The reaction mixture was stirred at room temperature for 12 h. The reaction mixture was concentrated under reduced pressure. Then H2O and ethyl acetate were added to the reaction mixture. The organic layer was washed with H2O and brine, dried over Na2SO4, and concentrated under reduced pressure. The crude compound was used next step without further purification.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.49 mL
Type
reactant
Reaction Step One
Quantity
1.03 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
829 mg
Type
reactant
Reaction Step Two

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